Cas no 2018738-71-9 (3-(4-Acetamidophenyl)-2-fluoropropanoic acid)

• Product Name: 3-(4-Acetamidophenyl)-2-fluoropropanoic acid
• CAS No: 2018738-71-9
• MF: C₁₁H₁₂FNO₃
• MW: 225.216286659241
• CID: 5638309
• PubChem ID: 165937136
• Update Time: 2025-08-05

3-(4-Acetamidophenyl)-2-fluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28274490
• 3-(4-acetamidophenyl)-2-fluoropropanoic acid
• 2018738-71-9
• 3-(4-Acetamidophenyl)-2-fluoropropanoic acid

• Inchi： 1S/C11H12FNO3/c1-7(14)13-9-4-2-8(3-5-9)6-10(12)11(15)16/h2-5,10H,6H2,1H3,(H,13,14)(H,15,16)
• InChI Key： VWBJIIFLUBQCKK-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)CC1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 225.08012141g/mol
• Monoisotopic Mass: 225.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-(4-Acetamidophenyl)-2-fluoropropanoic acid

3-(4-Acetamidophenyl)-2-fluoropropanoic Acid: A Comprehensive Overview

The compound 3-(4-Acetamidophenyl)-2-fluoropropanoic acid (CAS No. 2018738-71-9) is a structurally unique organic molecule with significant potential in various fields, particularly in pharmaceutical research and development. This compound has garnered attention due to its versatile chemical properties and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, pharmacological applications, and recent advancements associated with this compound.

Chemical Structure and Properties

3-(4-Acetamidophenyl)-2-fluoropropanoic acid consists of a propanoic acid backbone with a fluorine atom at the second position and a 4-acetamidophenyl group attached to the third carbon. The presence of the fluorine atom introduces unique electronic properties, enhancing the compound's reactivity and bioavailability. The 4-acetamidophenyl group adds aromatic stability and potential for hydrogen bonding, which are critical for drug design. Recent studies have highlighted the importance of such structural features in modulating pharmacokinetic profiles and therapeutic efficacy.

Synthesis and Characterization

The synthesis of 3-(4-Acetamidophenyl)-2-fluoropropanoic acid involves a multi-step process that typically includes nucleophilic substitution, acetylation, and fluorination reactions. Researchers have optimized these steps to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to characterize the compound's structure and confirm its identity. These methods ensure that the compound meets rigorous quality standards for use in preclinical and clinical studies.

Pharmacological Applications

Recent research has focused on the pharmacological applications of 3-(4-Acetamidophenyl)-2-fluoropropanoic acid, particularly in the context of its anti-inflammatory, antitumor, and neuroprotective properties. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease. Additionally, preclinical trials have shown promising results in reducing tumor growth in animal models, suggesting its potential as an anticancer agent.

Neuroprotective Effects

One of the most exciting developments involving 3-(4-Acetamidophenyl)-2-fluoropropanoic acid is its neuroprotective effects. Research has shown that this compound can modulate neurotransmitter systems and protect neurons from oxidative stress-induced damage. These findings have implications for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Furthermore, recent studies have explored its role in enhancing cognitive function, opening new avenues for therapeutic intervention.

Clinical Trials and Future Directions

Preliminary clinical trials have been initiated to assess the safety and efficacy of 3-(4-Acetamidophenyl)-2-fluoropropanoic acid in humans. Early results indicate favorable pharmacokinetics with minimal adverse effects, suggesting that it may progress to later stages of clinical development. Future research will focus on optimizing dosing regimens, exploring combination therapies, and investigating its long-term safety profile.

Conclusion

3-(4-Acetamidophenyl)-2-fluoropropanoic acid (CAS No. 2018738-71-9) represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. With ongoing research uncovering new applications and improving its therapeutic potential, this compound holds promise for addressing unmet medical needs across multiple therapeutic areas. As clinical trials advance, it is anticipated that 3-(4-Acetamidophenyl)-2-fluoropropanoic acid will play a pivotal role in developing innovative treatments for various diseases.